Cas no 2742656-74-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2742656-74-0
• MF: C₁₄H₁₅FO₂
• MW: 234.266107797623
• CID: 6083937
• PubChem ID: 165664820
• Update Time: 2025-07-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-36983385
• 2742656-74-0
• 2-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)propanoic acid
• 2-{2-fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl}propanoic acid
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C14H15FO2/c1-9(11(16)17)13-7-14(8-13,12(13)15)10-5-3-2-4-6-10/h2-6,9,12H,7-8H2,1H3,(H,16,17)
• InChI Key： CQEAUMIULAAZCQ-UHFFFAOYSA-N
• SMILES： FC1C2(C3C=CC=CC=3)CC1(C(C(=O)O)C)C2

Computed Properties

• Exact Mass: 234.10560788g/mol
• Monoisotopic Mass: 234.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 365.8±25.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of CAS No 2742656-74-0 and Its Role in Emerging Research Applications

In the rapidly evolving landscape of chemical research, CAS No 2742656-74-0 has garnered significant attention despite its INDEX NAME NOT YET ASSIGNED status. This compound, often referred to in academic and industrial circles as a high-potency research intermediate, exemplifies the growing demand for novel molecular entities in fields such as biomedical innovation, advanced material science, and sustainable chemistry. Its unassigned nomenclature underscores its position at the frontier of discovery, where researchers are actively investigating its structure-activity relationships and functional versatility.

The unique identifier 2742656-74-0 frequently appears in patent literature and preclinical studies, particularly in contexts exploring next-generation therapeutic candidates or specialty chemical applications. Current analytical data suggests this compound exhibits remarkable molecular stability under physiological conditions, a property that aligns with trending research priorities in targeted drug delivery systems. Laboratories specializing in high-throughput screening have reported its compatibility with automated synthesis platforms, making it a subject of interest for AI-driven molecular design initiatives.

From a technical perspective, the delayed assignment of an INDEX NAME for this substance reflects the rigorous evaluation processes conducted by regulatory nomenclature committees. Such compounds often undergo extensive spectroscopic characterization (including NMR and HRMS validation) before receiving formal classification. The scientific community's interest in 2742656-74-0 correlates strongly with emerging search trends surrounding uncharted chemical space exploration and functional molecular architectures, as evidenced by its inclusion in several recent structure-activity relationship (SAR) studies.

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As research continues, the trajectory of INDEX NAME NOT YET ASSIGNED (2742656-74-0) will likely intersect with several cutting-edge domains, including computational chemistry predictions and automated synthesis technologies. Its development history offers valuable insights into the contemporary challenges of novel compound characterization and the importance of collaborative research networks in advancing chemical knowledge. The compound stands as a testament to the dynamic nature of modern chemical innovation, where unidentified substances frequently become the foundation for transformative technological breakthroughs.